Cas no 39075-78-0 ((2,6-Dichloro-phenyl)guanidine)

(2,6-Dichloro-phenyl)guanidine is a guanidine derivative characterized by the presence of two chlorine substituents at the 2- and 6-positions of the phenyl ring. This structural feature enhances its reactivity and selectivity in organic synthesis, particularly as a building block for pharmaceuticals and agrochemicals. The compound’s guanidine moiety provides strong basicity and hydrogen-bonding capabilities, making it useful in catalysis and molecular recognition applications. Its stability under various reaction conditions allows for versatile functionalization, while the dichloro substitution pattern can influence electronic and steric properties in target molecules. This compound is typically handled under controlled conditions due to its potential reactivity. Suitable for research and industrial applications requiring precise molecular modifications.

(2,6-Dichloro-phenyl)guanidine structure

39075-78-0 structure

Product Name:(2,6-Dichloro-phenyl)guanidine

CAS No:39075-78-0

MF:C₇H₇Cl₂N₃

MW:204.056578874588

CID:2701338

Update Time:2025-05-25

(2,6-Dichloro-phenyl)guanidine Chemical and Physical Properties

Names and Identifiers

- Guanidine, N-(2,6-dichlorophenyl)-
- (2,?6-?Dichloro-?phenyl)?guanidine
- (2,6-Dichloro-phenyl)guanidine
- Inchi： 1S/C7H7Cl2N3/c8-4-2-1-3-5(9)6(4)12-7(10)11/h1-3H,(H4,10,11,12)
- InChI Key： FBVLZVUGJGEIEC-UHFFFAOYSA-N
- SMILES： N(C1=C(Cl)C=CC=C1Cl)C(=N)N

(2,6-Dichloro-phenyl)guanidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D650418-50mg	(2,6-Dichloro-phenyl)guanidine	39075-78-0	50mg	$167.00	2023-05-18
TRC	D650418-250mg	(2,6-Dichloro-phenyl)guanidine	39075-78-0	250mg	$ 800.00	2023-09-07
TRC	D650418-500mg	(2,6-Dichloro-phenyl)guanidine	39075-78-0	500mg	$1315.00	2023-05-18

(2,6-Dichloro-phenyl)guanidine Related Literature

1. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
2. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
3. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
4. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
5. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095

Related Categories

Additional information on (2,6-Dichloro-phenyl)guanidine

Recent Advances in the Study of (2,6-Dichloro-phenyl)guanidine (CAS: 39075-78-0) in Chemical Biology and Pharmaceutical Research

The compound (2,6-Dichloro-phenyl)guanidine (CAS: 39075-78-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications. The information presented here is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the role of (2,6-Dichloro-phenyl)guanidine as a potent modulator of ion channels, particularly in the context of neurological disorders. Researchers have demonstrated its ability to selectively target specific subtypes of nicotinic acetylcholine receptors (nAChRs), which are implicated in conditions such as Alzheimer's disease and schizophrenia. The compound's high affinity for these receptors, combined with its relatively low toxicity profile, makes it a promising candidate for further drug development.

In addition to its neurological applications, (2,6-Dichloro-phenyl)guanidine has shown potential as an antimicrobial agent. A 2023 study published in the Journal of Medicinal Chemistry reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed a novel mechanism of action involving disruption of bacterial cell membrane integrity, which could pave the way for new classes of antibiotics.

The synthesis and optimization of (2,6-Dichloro-phenyl)guanidine derivatives have also been a focus of recent research. Advanced computational modeling techniques, such as molecular docking and quantitative structure-activity relationship (QSAR) analyses, have been employed to design analogs with improved pharmacokinetic properties. These efforts have resulted in several lead compounds currently undergoing preclinical evaluation.

Despite these promising developments, challenges remain in the clinical translation of (2,6-Dichloro-phenyl)guanidine-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring various formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, (2,6-Dichloro-phenyl)guanidine (CAS: 39075-78-0) represents a versatile scaffold with multiple therapeutic applications. The compound's unique pharmacological profile and recent advancements in its structural optimization make it an exciting area of research in chemical biology and drug discovery. Future studies should focus on elucidating its precise mechanisms of action and translating these findings into clinically viable treatments.